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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of n-octylcyclohexane for

potential use as a lubricant base oil. This document outlines its fundamental properties, details

relevant experimental protocols for performance evaluation, and presents available data to

guide researchers in its application.

Introduction
n-Octylcyclohexane is a saturated cycloalkane, also known as a naphthenic hydrocarbon. In

the context of lubrication, fluids of this type are often valued for their good solvency and

favorable low-temperature properties. As a synthetic base oil, n-octylcyclohexane offers a

high degree of purity and consistent molecular structure compared to conventional mineral oils.

This uniformity can lead to more predictable performance characteristics. This document will

delve into the specific attributes of n-octylcyclohexane and provide protocols for its evaluation

as a lubricant base oil.

Physicochemical Properties of n-Octylcyclohexane
A summary of the key physical and chemical properties of n-octylcyclohexane is presented in

Table 1. These properties are fundamental to its behavior as a lubricant base oil.

Table 1: Physicochemical Properties of n-Octylcyclohexane
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Property Value Reference

Molecular Formula C14H28 [1][2][3]

Molecular Weight 196.37 g/mol [1][2][3]

Appearance Clear, colorless liquid [3]

Density 0.81 g/cm³ [3]

Boiling Point 264 °C [3]

Melting Point -19.69 °C [3]

Refractive Index 1.4500-1.4520 [3]

CAS Number 1795-15-9 [1][2][3]

Performance Characteristics as a Lubricant Base Oil
While specific experimental data for n-octylcyclohexane is limited in publicly available

literature, its performance can be inferred from the broader class of n-alkylcyclohexanes

(synthetic naphthenics). These base oils are known for certain characteristic strengths and

weaknesses.

Viscosity-Temperature Characteristics
The viscosity index (VI) is a critical parameter that describes how the viscosity of an oil

changes with temperature. A higher VI indicates a more stable viscosity over a wider

temperature range. Naphthenic base oils, including n-alkylcyclohexanes, typically exhibit a

lower viscosity index compared to paraffinic or polyalphaolefin (PAO) base stocks. However,

they often possess excellent low-temperature fluidity, as indicated by a low pour point.

Table 2: Typical Lubricant Performance Data for n-Alkylcyclohexanes (as representative data)
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Parameter Typical Value Range Significance

Kinematic Viscosity @ 40°C

(cSt)
Varies with alkyl chain length

Resistance to flow at a

standard temperature.

Kinematic Viscosity @ 100°C

(cSt)
Varies with alkyl chain length

Resistance to flow at a higher

temperature.

Viscosity Index (VI)
Low to Moderate (typically <

100)

Indicates a moderate change

in viscosity with temperature.

Pour Point (°C) Low
Excellent fluidity at low

temperatures.

Flash Point (°C) Moderate to High
Temperature at which vapors

can ignite.

Tribological Performance
The anti-wear and friction-reducing properties of a lubricant are paramount. These are often

evaluated using standardized tests like the four-ball wear test. The performance of n-
octylcyclohexane in this regard would be influenced by its molecular structure and its

interaction with anti-wear and friction modifier additives.

Table 3: Representative Tribological Performance of Naphthenic Base Oils

Parameter Test Method Typical Outcome Significance

Wear Scar Diameter

(mm)
ASTM D4172

Data not available for

n-octylcyclohexane

A smaller scar

indicates better anti-

wear properties.

Coefficient of Friction ASTM D4172
Data not available for

n-octylcyclohexane

A lower value signifies

less frictional energy

loss.

Oxidative and Thermal Stability
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The resistance of a lubricant to degradation at high temperatures and in the presence of

oxygen is crucial for its service life. Saturated cycloalkanes like n-octylcyclohexane are

expected to have good inherent oxidative stability due to the absence of easily oxidizable

double bonds.

Table 4: Representative Oxidative Stability of Naphthenic Base Oils

Parameter Test Method Typical Outcome Significance

RPVOT (minutes) ASTM D2272
Data not available for

n-octylcyclohexane

A longer time

indicates better

oxidative stability.

Experimental Protocols
To evaluate the performance of n-octylcyclohexane as a lubricant base oil, the following

standard ASTM protocols are recommended.

Kinematic Viscosity (ASTM D445)
This test method determines the kinematic viscosity of liquid petroleum products by measuring

the time for a volume of liquid to flow under gravity through a calibrated glass capillary

viscometer.

Protocol:

Select a calibrated viscometer appropriate for the expected viscosity of the n-
octylcyclohexane.

Charge the viscometer with the sample, ensuring no air bubbles are present.

Place the viscometer in a constant temperature bath maintained at 40°C (and subsequently

at 100°C for VI calculation) until the sample reaches thermal equilibrium.

Draw the liquid up into the viscometer's timing bulb.
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Allow the liquid to flow down under gravity, and measure the time it takes for the meniscus to

pass between two marked points.

Calculate the kinematic viscosity by multiplying the flow time by the viscometer's calibration

constant.

Calculate the Viscosity Index (VI) using the kinematic viscosities at 40°C and 100°C

according to ASTM D2270.

Wear Preventive Characteristics (Four-Ball Method -
ASTM D4172)
This method evaluates the anti-wear properties of a fluid lubricant in sliding contact.

Protocol:

Clean three stationary steel balls and one rotating steel ball with a suitable solvent and dry

them.

Assemble the three stationary balls in the test cup and clamp them in place.

Pour the n-octylcyclohexane sample into the cup to a level that covers the stationary balls.

Place the rotating ball in the chuck of the test machine.

Apply a specified load (e.g., 40 kgf) and rotate the top ball at a set speed (e.g., 1200 rpm) for

a defined duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

After the test, disassemble the apparatus and clean the three stationary balls.

Measure the diameter of the wear scars on the stationary balls using a microscope.

Calculate the average wear scar diameter.

Oxidative Stability (Rotating Pressure Vessel Oxidation
Test - RPVOT - ASTM D2272)
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This test assesses the oxidation stability of a lubricant in the presence of water and a copper

catalyst under pressurized oxygen.

Protocol:

Place a 50g sample of n-octylcyclohexane, 5g of distilled water, and a copper catalyst coil

into a glass container.

Seal the container inside a pressure vessel equipped with a pressure gauge.

Place the vessel in a heating bath set to 150°C and begin rotating it at 100 rpm.

Charge the vessel with oxygen to a pressure of 90 psi.

Monitor the pressure inside the vessel over time.

The test concludes when the pressure drops by a specified amount (typically 25 psi) from the

maximum pressure reached.

The result is reported as the time in minutes to reach this pressure drop.

Visualizations
The following diagrams illustrate the logical workflow for evaluating n-octylcyclohexane as a

lubricant base oil and the key property relationships.
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Caption: Experimental workflow for n-octylcyclohexane lubricant evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for n-Octylcyclohexane
as a Lubricant Base Oil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162980#use-of-n-octylcyclohexane-as-a-lubricant-
base-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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